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Compound of Interest

Compound Name: Tetrachlorothiophene

Cat. No.: B1294677

CAS Registry Number: 6012-97-1

This technical guide provides a comprehensive overview of 2,3,4,5-tetrachlorothiophene, a
fully chlorinated aromatic thiophene. The document is intended for researchers, scientists, and
drug development professionals, offering detailed information on its properties, synthesis, and
safety protocols.

Core Properties of 2,3,4,5-Tetrachlorothiophene

2,3,4,5-Tetrachlorothiophene, also known as perchlorothiophene, is a significant compound in
synthetic chemistry due to its reactive nature and potential as a building block for more
complex molecules. Its physical and chemical properties are well-documented.

Quantitative Data Summary

The key physical and chemical properties of 2,3,4,5-tetrachlorothiophene are summarized in
the table below for easy reference and comparison.
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Property

Value

CAS Registry Number

6012-97-1[1]

Molecular Formula

CaClaS[1]

Molecular Weight 221.92 g/mol [1]
Appearance Light yellow to yellow solid[1]
Melting Point 28-30 °C[1]

Boiling Point 75 °C at 2 mmHg[1]

Density 1.704 g/mL at 25 °C[1]

Refractive Index

n20/D 1.591[1]

Flash Point

>230 °F (>110 °C)[1]

Solubility

Soluble in chloroform, slightly soluble in

methanol[1]

Synthesis of 2,3,4,5-Tetrachlorothiophene

The primary and most direct method for synthesizing 2,3,4,5-tetrachlorothiophene is through

the exhaustive chlorination of thiophene. This process involves the substitution of all four

hydrogen atoms on the thiophene ring with chlorine atoms.

Synthetic Workflow

The overall workflow for the synthesis of 2,3,4,5-tetrachlorothiophene from thiophene is

depicted in the following diagram.
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Synthesis of 2,3,4,5-Tetrachlorothiophene

Thiophene Chlorine Gas (Cl2)

Reaction Mixture
(Thiophene + CIz2)

xhaustive Chlorination

Crude 2,3,4,5-Tetrachlorothiophene

Purification
VVacuum Distillation or Recrystallization)

Gurified 2,3,4,5—Tetrach|orothiophena

Click to download full resolution via product page

Caption: Synthetic workflow for 2,3,4,5-tetrachlorothiophene.

Detailed Experimental Protocol: Exhaustive Chlorination
of Thiophene

This protocol details the procedure for the synthesis of 2,3,4,5-tetrachlorothiophene via the
direct, exhaustive chlorination of thiophene.

Materials and Equipment:
e Thiophene
e Chlorine gas

o Carbon tetrachloride (optional, as solvent)
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Three-necked round-bottom flask

Mechanical stirrer

Gas inlet tube

Reflux condenser

Gas trap (e.g., bubbler with sodium hydroxide solution)
Heating mantle or cooling bath as required

Apparatus for vacuum distillation or recrystallization
Procedure:

Reaction Setup: Assemble a three-necked round-bottom flask equipped with a mechanical
stirrer, a gas inlet tube extending below the surface of the reaction liquid, and a reflux
condenser. The outlet of the condenser should be connected to a gas trap to neutralize the
hydrogen chloride (HCI) gas byproduct.

Charging Reagents: Charge the flask with thiophene. The reaction can be conducted neat or
with a suitable solvent like carbon tetrachloride to help control the temperature.

Chlorination Reaction: While stirring vigorously, bubble chlorine gas through the thiophene at
a controlled rate. The reaction is exothermic and may require external cooling to maintain the
desired temperature.

Monitoring the Reaction: The progress of the reaction should be monitored by Gas
Chromatography (GC) to ensure the consumption of thiophene and intermediate chlorinated
thiophenes until the desired 2,3,4,5-tetrachlorothiophene is the major product.

Work-up: Once the reaction is complete, cool the mixture to room temperature. If a solvent
was used, it can be removed under reduced pressure.

Purification: The crude 2,3,4,5-tetrachlorothiophene can be purified by vacuum distillation
or by recrystallization from a suitable solvent such as ethanol.
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Safety and Handling

2,3,4,5-Tetrachlorothiophene is a toxic compound and should be handled with appropriate
safety precautions.

Hazard Statements:
» Toxic if swallowed, in contact with skin, or if inhaled.[2]

Precautionary Statements:

Wear protective gloves and clothing.[2]

Avoid release to the environment.

Do not eat, drink, or smoke when using this product.

Use only in a well-ventilated area.

In case of exposure or if you feel unwell, immediately call a POISON CENTER or doctor.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.
Always handle this chemical in a well-ventilated fume hood and wear appropriate personal
protective equipment (PPE), including gloves, lab coat, and safety goggles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1294677#cas-registry-number-for-2-3-4-5-
tetrachlorothiophene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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